Cas no 2228516-62-7 (4,6-dichloro-5-(2-nitroethyl)pyrimidine)

• Product Name: 4,6-dichloro-5-(2-nitroethyl)pyrimidine
• CAS No: 2228516-62-7
• MF: C₆H₅Cl₂N₃O₂
• MW: 222.028798818588
• CID: 6029831
• PubChem ID: 165685747
• Update Time: 2025-06-10

4,6-dichloro-5-(2-nitroethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4,6-dichloro-5-(2-nitroethyl)pyrimidine
• 2228516-62-7
• EN300-1983705

• Inchi： 1S/C6H5Cl2N3O2/c7-5-4(1-2-11(12)13)6(8)10-3-9-5/h3H,1-2H2
• InChI Key： RSELZYCJYNUKKO-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=CN=1)Cl)CC[N+](=O)[O-]

Computed Properties

• Exact Mass: 220.9758818g/mol
• Monoisotopic Mass: 220.9758818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71.6Ų

Additional information on 4,6-dichloro-5-(2-nitroethyl)pyrimidine

4,6-Dichloro-5-(2-nitroethyl)pyrimidine: A Comprehensive Overview

4,6-Dichloro-5-(2-nitroethyl)pyrimidine (CAS No. 2228516-62-7) is a synthetic organic compound with a pyrimidine ring structure. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. The molecule consists of a pyrimidine core, which is a six-membered aromatic ring with two nitrogen atoms at positions 1 and 3. The substituents at positions 4 and 6 are chlorine atoms, while position 5 bears a 2-nitroethyl group. This combination of functional groups imparts 4,6-dichloro-5-(2-nitroethyl)pyrimidine with distinctive reactivity and biological activity.

The synthesis of 4,6-dichloro-5-(2-nitroethyl)pyrimidine involves multi-step organic reactions, often utilizing chlorination and nitration techniques. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for research and industrial applications. The compound's structure has been extensively studied using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, providing insights into its molecular geometry and intermolecular interactions.

One of the most promising applications of 4,6-dichloro-5-(2-nitroethyl)pyrimidine lies in the field of pharmacology. Researchers have explored its potential as a lead compound for drug development, particularly in the design of anti-cancer agents. Studies have shown that this compound exhibits selective cytotoxicity against certain cancer cell lines, suggesting its ability to inhibit key enzymes or pathways involved in tumor progression. Furthermore, its nitro group is known to participate in redox reactions, which could enhance its efficacy in targeted therapies.

In addition to its pharmacological applications, 4,6-dichloro-5-(2-nitroethyl)pyrimidine has been investigated for its role in materials science. The compound's aromaticity and functional groups make it a candidate for use in organic electronics, such as in the development of new semiconducting materials. Recent research has focused on incorporating this compound into polymer blends to improve their electrical properties, with encouraging results reported in several scientific journals.

The environmental impact of 4,6-dichloro-5-(2-nitroethyl)pyrimidine is another area of active research. Studies have been conducted to assess its biodegradability and potential toxicity to aquatic organisms. Initial findings suggest that the compound undergoes slow degradation under aerobic conditions, raising concerns about its persistence in the environment. However, further research is needed to fully understand its ecological footprint and develop strategies for safe disposal.

From a synthetic chemistry perspective, 4,6-dichloro-5-(2-nitroethyl)pyrimidine serves as a valuable building block for constructing more complex molecules. Its versatility allows chemists to explore various substitution patterns and functional group modifications, opening avenues for the discovery of novel compounds with enhanced properties. For instance, recent work has focused on attaching additional substituents to the pyrimidine ring to modulate its electronic characteristics and improve bioavailability.

In conclusion, 4,6-dichloro-5-(2-nitroethyl)pyrimidine (CAS No. 2228516-62-7) is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure and reactivity make it an attractive target for further research and development. As advancements in synthetic methods and analytical techniques continue to unfold, the full scope of this compound's applications is likely to expand even further.